
4-Hydroxy Alprazolam-d5: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Hydroxy Alprazolam-d5

Cat. No.: B15559951 Get Quote

For researchers, scientists, and drug development professionals, this in-depth technical guide

provides comprehensive information on 4-Hydroxy Alprazolam-d5, a key analytical standard

in pharmacokinetic and toxicological studies. This document outlines supplier information,

quantitative data, and a detailed experimental protocol for its use as an internal standard.

Introduction
4-Hydroxy Alprazolam-d5 is the deuterated form of 4-hydroxyalprazolam, a major active

metabolite of the widely prescribed benzodiazepine, alprazolam (Xanax®). Alprazolam is

primarily metabolized in the liver by cytochrome P450 3A4 (CYP3A4) and 3A5 (CYP3A5)

enzymes to its two main hydroxylated metabolites: 4-hydroxyalprazolam and α-

hydroxyalprazolam.[1][2][3][4] Due to its stable isotope label, 4-Hydroxy Alprazolam-d5 is an

ideal internal standard for quantitative analysis of 4-hydroxyalprazolam in biological matrices

using mass spectrometry-based methods, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Its use allows for accurate and precise measurement by correcting

for variations in sample preparation and instrument response.

Supplier and Product Information
A variety of suppliers offer 4-Hydroxy Alprazolam-d5, typically as a certified reference material

(CRM) solution. The following table summarizes the available products and their specifications.
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Supplier
Product
Name

Catalog
Number

Concentrati
on

Solvent Unit Size

Cerilliant (via

MilliporeSigm

a/Sigma-

Aldrich)

4-

Hydroxyalpra

zolam-D5

Solution

H-143-1ML 100 µg/mL Acetonitrile 1 mL

Cerilliant (via

Fisher

Scientific)

CERILLIANT

™ 4-

Hydroxyalpra

zolam-D5

Solution

01001477 100 µg/mL Acetonitrile 1 mL

Chemtos

4-Hydroxy-

Alprazolam-

d5

A-1291
Not specified

(solid)

Not

applicable
5.00 mg

MedChemEx

press

4-Hydroxy

Alprazolam-

d5

HY-115354S Not specified Not specified Not specified

Cayman

Chemical

4-hydroxy

Alprazolam-

d5 (CRM)

Item No.

15878
Not specified Not specified Not specified

LMS Consult

4-

HYDROXYAL

PRAZOLAM-

D5

3848950 Not specified Not specified Not specified

Bertin

Bioreagent

4-hydroxy

Alprazolam
15878 Not specified Not specified Not specified

Physicochemical Properties
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Property Value

Molecular Formula C₁₇H₈D₅ClN₄O

Molecular Weight ~329.8 g/mol

CAS Number Not consistently available for deuterated form

Appearance
Typically a solid or a solution in an organic

solvent

Storage Recommended storage at -20°C

Metabolic Pathway of Alprazolam
Alprazolam undergoes extensive metabolism in the liver, primarily through oxidation by

CYP3A4 and CYP3A5 enzymes. This process leads to the formation of two major active

metabolites, 4-hydroxyalprazolam and α-hydroxyalprazolam. These metabolites are then

further conjugated with glucuronic acid to form water-soluble glucuronides, which are

subsequently excreted in the urine.[5][6][7]
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Figure 1: Metabolic pathway of Alprazolam. (Max-Width: 760px)

Experimental Protocols
The following is a representative experimental protocol for the quantification of 4-

hydroxyalprazolam in human urine using 4-Hydroxy Alprazolam-d5 as an internal standard,

based on established LC-MS/MS methodologies.[8][9][10][11][12]
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Sample Preparation (Solid-Phase Extraction)
Enzymatic Hydrolysis: To a 1 mL urine sample, add 20 µL of β-glucuronidase solution and

200 µL of a suitable buffer (e.g., 0.5 M ammonium acetate, pH 5.0). Incubate the mixture at

50-60°C for 1-2 hours to deconjugate the glucuronidated metabolites.

Internal Standard Spiking: After hydrolysis, spike the sample with a known concentration of

4-Hydroxy Alprazolam-d5 solution (e.g., 25 µL of a 1 µg/mL solution).

Solid-Phase Extraction (SPE):

Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange) with

methanol followed by deionized water.

Load the pre-treated urine sample onto the SPE cartridge.

Wash the cartridge with a weak organic solvent (e.g., 20% methanol) to remove

interferences.

Elute the analytes with an appropriate elution solvent (e.g., 5% ammonium hydroxide in

methanol).

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis (e.g.,

100 µL of 50:50 methanol:water).

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., 0.1% formic

acid in water) and an organic solvent (e.g., 0.1% formic acid in methanol or acetonitrile).

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Injection Volume: 5-10 µL.
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Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific

precursor-to-product ion transitions for both 4-hydroxyalprazolam and 4-Hydroxy
Alprazolam-d5 are monitored.

Experimental Workflow
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Figure 2: Experimental workflow for quantification. (Max-Width: 760px)
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Conclusion
4-Hydroxy Alprazolam-d5 is an essential tool for researchers in pharmacology, toxicology,

and clinical chemistry. Its use as an internal standard ensures the reliability and accuracy of

analytical methods for the quantification of alprazolam's major metabolite. This guide provides

a comprehensive overview of the available suppliers, key technical data, and a detailed

experimental framework to assist researchers in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15559951#4-hydroxy-alprazolam-d5-supplier-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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